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Quantitative Effect of Lansoprazole on Intragastric
Acidity

The following data is from a study where 30 mg of non-encapsulated lansoprazole granules were

administered once daily via gastrostomy for 7 days [1].

Pharmacodynamic
Parameter

Baseline (Off
Medication)

After 7 Days of
Lansoprazole

P-value

Mean 24-hour Intragastric pH 1.96 ± 0.5 4.7 ± 0.6 <
0.0001

Median 24-hour Intragastric
pH

1.5 5.2 <
0.0001

Percentage of Time pH > 3 23.2% 81.1% <
0.0001

Percentage of Time pH > 4 13.5% 70.2% <
0.0001
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Pharmacodynamic
Parameter

Baseline (Off
Medication)

After 7 Days of
Lansoprazole

P-value

Percentage of Time pH > 5 7.5% 52.3% <

0.0001

Mechanism of Action: How Lansoprazole Inhibits Acid
Secretion

Lansoprazole is a proton pump inhibitor (PPI) that suppresses gastric acid secretion through a targeted,

irreversible mechanism. The following diagram illustrates this multi-step process.
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Diagram 1: Pharmacodynamic pathway of lansoprazole, from prodrug to irreversible inhibition of the

gastric proton pump.

The core mechanism involves several key stages [2] [3] [4]:

Prodrug and Absorption: Lansoprazole is administered as an acid-labile prodrug, typically in an

enteric-coated formulation to protect it from degradation in the stomach. It is absorbed in the small
intestine [3].

Activation in the Parietal Cell: After systemic absorption, lansoprazole is selectively taken up by the
parietal cells of the stomach. In the highly acidic environment of the secretory canaliculus, the drug is
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protonated and rearranged into its active form, a cyclic sulfenamide [2] [4].

Irreversible Inhibition: The active sulfenamide form covalently binds to cysteine residues (primarily
Cys813) on the extracellular face of the H+/K+-ATPase (the proton pump) via disulfide bonds [2] [4].

This covalent binding is the basis for the drug's prolonged antisecretory effect, which lasts beyond its
short plasma half-life (about 1-2 hours) [5] [3]. New pump enzymes must be synthesized for acid

secretion to resume.

Experimental Protocols for Intragastric pH Monitoring

For research and clinical evaluation, two primary methods are used to monitor intragastric pH.

Protocol 1: Traditional Catheter-Based pH Monitoring

This is the conventional and most widely available method [6].

Equipment: A transnasally placed pH catheter (antimony or glass electrode), a data-logger, and
buffer solutions for calibration (pH 7 and 1 or 4) [6].

Subject Preparation: After an 8-hour fast, the pH probe is placed transnasally. The tip is positioned
in the gastric fundus, approximately 7 to 10 cm below the lower esophageal sphincter (LES).
Correct placement is often confirmed by manometry or a pH-drop method [6].
Data Recording: The data-logger is set to sample pH every 4-6 seconds over a 24-hour period.

Patients are instructed to maintain normal daily activities (excluding strenuous exercise) and to
document in a diary the times of meals, changes in body position (upright/supine), and any symptoms

[6].
Data Analysis: The 24-hour period is typically segmented into upright, supine, mealtime, and

postprandial phases. Analysis focuses on parameters like the mean/median pH and the percentage of
time the gastric pH remains above critical thresholds (3, 4, 5, and 6) [6].

Protocol 2: Wireless Capsule pH Monitoring (Bravo System)

This catheter-free method allows for more comfortable and potentially longer-term monitoring [7].

Equipment: Bravo pH capsule, delivery system, endoscopic hemoclips, and a wearable receiver [7].

Capsule Placement: The procedure is performed under endoscopic guidance. The Bravo capsule is
affixed directly to the gastric mucosa in the upper corpus of the stomach. This is achieved by

threading a nylon string through the capsule and securing it with a hemoclip, rather than relying on
suction alone [7].
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Data Recording: The capsule transmits pH data wirelessly to an external receiver. Patients carry the

receiver while going about their normal activities. The capsule battery can last up to 14 days, enabling
prolonged monitoring [7].

Data Analysis and Retrieval: Data is uploaded from the receiver to a computer for analysis. After
monitoring, the capsule can be retrieved endoscopically by cutting the thread with scissors forceps

[7].

The workflow for the wireless capsule method is illustrated below.
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Endoscopic Placement & Fixation
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(Capsule transmits to wearable receiver)

Data Upload & Analysis
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Diagram 2: Experimental workflow for wireless Bravo capsule intragastric pH monitoring.

Key Considerations for Researchers

Link to Clinical Outcomes: While intragastric pH monitoring is a well-established surrogate for

assessing the pharmacodynamic efficacy of acid-suppressant drugs, its direct correlation with clinical
outcomes like GERD symptom relief is less firmly established and requires more long-term studies

[8].
Impact of Administration Route: The formulation and route of administration matter. One study

demonstrated that intact, non-encapsulated lansoprazole granules suspended in orange juice and
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delivered via gastrostomy were effective, increasing the mean pH from 1.96 to 4.7 [1]. Another study

showed that intravenous lansoprazole had a faster onset of action than the oral formulation [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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